Cas no 130364-30-6 (2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI))

2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI) structure
130364-30-6 structure
Product Name:2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI)
CAS No:130364-30-6
MF:C14H12O4
MW:244.242684364319
CID:201312
Update Time:2024-03-01

2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,5-hydroxy-2,2-dimethyl- (9CI)
    • 7-Hydroxyalloxanthoxyletin
    • 7-Hydroxyalloxanthyletin
    • Alloxanthoxyletol
    • 2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one, 5-hydroxy-2,2-dimethyl-
    • Inchi: 1S/C14H12O4/c1-14(2)6-5-8-10(15)7-11-9(13(8)18-14)3-4-12(16)17-11/h3-7,15H,1-2H3
    • InChI Key: BMRPYLPZRMZUOP-UHFFFAOYSA-N
    • SMILES: C12=CC(O)=C3C=CC(C)(C)OC3=C1C=CC(=O)O2

Computed Properties

  • Exact Mass: 272.08309
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • XLogP3: 1.814

Experimental Properties

  • Density: 1.319±0.06 g/cm3(Predicted)
  • Boiling Point: 447.5±45.0 °C(Predicted)
  • PSA: 52.54
  • pka: 7.49±0.40(Predicted)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd